Cas no 1876119-49-1 (5-Ethyl-1-(4-hydroxypentyl)-1h-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-Ethyl-1-(4-hydroxypentyl)-1h-1,2,3-triazole-4-carboxylic acid
• CAS No: 1876119-49-1
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• CID: 6356819
• PubChem ID: 164663690
• Update Time: 2025-10-28

5-Ethyl-1-(4-hydroxypentyl)-1h-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1592794
• 5-ethyl-1-(4-hydroxypentyl)-1h-1,2,3-triazole-4-carboxylic acid
• 1876119-49-1
• 5-Ethyl-1-(4-hydroxypentyl)-1h-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C10H17N3O3/c1-3-8-9(10(15)16)11-12-13(8)6-4-5-7(2)14/h7,14H,3-6H2,1-2H3,(H,15,16)
• InChI Key： VGIRKQVIPFCSSR-UHFFFAOYSA-N
• SMILES： OC(C)CCCN1C(=C(C(=O)O)N=N1)CC

Computed Properties

• Exact Mass: 227.12699141g/mol
• Monoisotopic Mass: 227.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.2Ų

Additional information on 5-Ethyl-1-(4-hydroxypentyl)-1h-1,2,3-triazole-4-carboxylic acid

Introduction to 5-Ethyl-1-(4-hydroxypentyl)-1H-1,2,3-triazole-4-carboxylic Acid (CAS No. 1876119-49-1)

5-Ethyl-1-(4-hydroxypentyl)-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 1876119-49-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its ethyl and 4-hydroxypentyl substituents, contribute to its distinctive chemical properties and biological interactions.

The triazole ring in this compound is a key pharmacophore that has been extensively studied for its role in modulating various biological pathways. Triazoles are known for their stability and ability to engage in hydrogen bonding, making them valuable in the design of drugs that require precise molecular interactions. The presence of a carboxylic acid group at the 4-position of the triazole ring further enhances the compound's reactivity and potential for further derivatization, enabling the development of novel analogs with tailored pharmacological profiles.

In recent years, there has been a growing interest in exploring the therapeutic potential of 5-Ethyl-1-(4-hydroxypentyl)-1H-1,2,3-triazole-4-carboxylic acid in various disease models. Preliminary studies have suggested that this compound may exhibit promising activities in areas such as anti-inflammatory and antioxidant mechanisms. The hydroxypentyl side chain is particularly noteworthy, as it introduces a polar region that could facilitate interactions with biological targets while maintaining overall lipophilicity. This balance is crucial for achieving optimal bioavailability and efficacy.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The structural motif of 5-Ethyl-1-(4-hydroxypentyl)-1H-1,2,3-triazole-4-carboxylic acid aligns well with current trends in medicinal chemistry, where there is a strong emphasis on designing molecules with multiple functional groups to enhance their pharmacological properties. The combination of an ethyl group, a hydroxypentyl chain, and a triazole core creates a versatile scaffold that can be modified to target specific biological pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Molecular docking studies have indicated that 5-Ethyl-1-(4-hydroxypentyl)-1H-1,2,3-triazole-4-carboxylic acid may interact with enzymes and receptors involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to cross cell membranes due to the presence of the hydrophobic ethyl group makes it an attractive candidate for developing orally active drugs.

The synthesis of 5-Ethyl-1-(4-hydroxypentyl)-1H-1,2,3-triazole-4-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the triazole ring requires precise control over reaction conditions to ensure high yield and purity. However, modern synthetic methodologies have made significant strides in facilitating the preparation of complex heterocyclic compounds like this one. Techniques such as transition-metal-catalyzed reactions and enzymatic transformations have been employed to streamline the synthetic route and improve scalability.

From a regulatory perspective, 5-Ethyl-1-(4-hydroxypentyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1876119-49-1) must undergo rigorous testing to ensure safety and efficacy before it can be considered for clinical use. Preclinical studies are essential to evaluate its pharmacokinetic properties, toxicity profiles, and potential side effects. These studies provide critical data that will inform future clinical trials and guide the development of safe and effective therapeutic agents based on this compound.

The impact of this compound extends beyond its immediate therapeutic applications. It serves as a valuable building block for more complex molecules in drug discovery programs. By modifying specific functional groups or introducing new substituents, researchers can generate libraries of derivatives with enhanced properties. This approach allows for rapid screening and optimization of lead compounds, accelerating the drug development process.

In conclusion,5-Ethyl-1-(4-hydroxypentyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1876119-49-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to grow,this compound will likely play an important role in shaping future therapeutic strategies across various medical disciplines.